![molecular formula C9H9N3O2S2 B3024327 (3-Thiophen-2-ylmethyl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid CAS No. 892874-27-0](/img/structure/B3024327.png)
(3-Thiophen-2-ylmethyl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid
Overview
Description
The compound is a derivative of 1,2,4-triazole, which is a type of heterocyclic compound. The 1,2,4-triazole core is a five-membered ring containing two nitrogen atoms and three carbon atoms . It’s attached to a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) and an acetic acid group.
Molecular Structure Analysis
The molecular structure of this compound would likely show the planar 1,2,4-triazole ring attached to the thiophene ring and the acetic acid group. The exact structure would depend on the positions of these attachments .Chemical Reactions Analysis
1,2,4-Triazoles can participate in various chemical reactions, often acting as a nucleophile. They can undergo reactions such as alkylation, acylation, and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, 1,2,4-triazoles are stable under normal conditions and have moderate to high solubility in polar solvents .Scientific Research Applications
- The compound’s chemical structure consists of a triazole ring fused with a thiophene moiety. It is a polyheterocyclic compound synthesized via a one-pot process involving an Ugi-Zhu three-component reaction coupled to a cascade aza-Diels-Alder cycloaddition/N-acylation/decarboxylation/dehydration process .
- Derivatives of this compound have shown promising antimicrobial activity. Specifically, compounds 1a and 1b exhibit good antimicrobial potential .
- Some derivatives of this compound demonstrate inhibition of fungi. For instance, compounds 5e, 5j, and 5p (with R₁ = H) exhibit better inhibition rates than compounds 5v, 5w, and 5u (with R₁ = Me) against tested fungi .
- Thiophene-containing compounds, including this one, have wide-ranging therapeutic properties. They find applications in medicinal chemistry and material science, making them of interest to both industry and academia .
Synthesis and Structure
Antimicrobial Potential
Inhibition of Fungi
Therapeutic Importance
Mechanism of Action
Target of Action
Similar compounds with a thiophene nucleus have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
It is known that the thiophene nucleus in similar compounds plays a crucial role in their biological activity . The interaction of the compound with its targets likely results in changes at the molecular level, which subsequently lead to the observed therapeutic effects .
Biochemical Pathways
Compounds with a thiophene nucleus have been reported to affect a variety of biochemical pathways, leading to their diverse therapeutic effects .
Pharmacokinetics
The physicochemical properties of similar compounds have been studied . These properties, along with the compound’s chemical structure, likely influence its bioavailability.
Result of Action
Similar compounds with a thiophene nucleus have been reported to possess a wide range of therapeutic properties , suggesting that the compound’s action at the molecular and cellular level results in these observed effects.
Future Directions
properties
IUPAC Name |
2-[5-sulfanylidene-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-4-yl]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S2/c13-8(14)5-12-7(10-11-9(12)15)4-6-2-1-3-16-6/h1-3H,4-5H2,(H,11,15)(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOFNIMYLKPTYCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC2=NNC(=S)N2CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50589214 | |
Record name | {5-Sulfanylidene-3-[(thiophen-2-yl)methyl]-1,5-dihydro-4H-1,2,4-triazol-4-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50589214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Thiophen-2-ylmethyl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid | |
CAS RN |
892874-27-0 | |
Record name | {5-Sulfanylidene-3-[(thiophen-2-yl)methyl]-1,5-dihydro-4H-1,2,4-triazol-4-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50589214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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